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Compound of Interest

Compound Name: Zinpyr-1

Cat. No.: B1684389 Get Quote

For researchers, scientists, and drug development professionals utilizing Zinpyr-1, a potent

cell-permeable fluorescent probe for zinc detection, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. This guide provides a

comprehensive, step-by-step approach to the safe handling and disposal of Zinpyr-1, aligning

with standard laboratory safety protocols and chemical waste management principles.

Adherence to these procedures is essential to mitigate risks and ensure a safe laboratory

environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Zinpyr-1 and adhere to all institutional and local regulations regarding chemical

waste.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory.

Handling:
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Perform all manipulations of Zinpyr-1, including solution preparation and disposal, within a

certified chemical fume hood to prevent inhalation of any potential aerosols or dust.

Avoid direct contact with skin and eyes.

Ensure adequate ventilation in the work area.

Quantitative Data Summary
For quick reference, the key chemical and physical properties of Zinpyr-1 are summarized in

the table below.

Property Value Reference

CAS Number 288574-78-7 [1][2][3]

Molecular Formula C₄₆H₃₆Cl₂N₆O₅ [1]

Molecular Weight 823.7 g/mol

Appearance
Salmon pink

powder/Crystalline solid

Solubility
Soluble in DMSO and DMF

(0.5 mg/ml)

Storage
Store at -20°C, protect from

light and moisture

Stability
Stable for at least 2 years

when stored at -20°C

Step-by-Step Disposal Procedures for Zinpyr-1
The proper disposal of Zinpyr-1 and its contaminated materials is crucial. The following

procedures are based on general guidelines for chemical waste and should be adapted to

comply with your institution's specific protocols.

1. Unused or Expired Zinpyr-1 (Solid):
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Do not dispose of solid Zinpyr-1 in regular trash.

Collect the original container with the unused or expired chemical.

Label the container clearly as "Hazardous Waste: Zinpyr-1" and include the date.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal service.

2. Zinpyr-1 Solutions:

Aqueous Solutions:

The disposal of aqueous solutions containing Zinpyr-1 depends on the concentration of

zinc. While specific regulations for Zinpyr-1 are not available, guidelines for zinc-

containing solutions can be applied as a conservative measure.

Solutions with > 1 ppm Zinc: These must be treated as hazardous waste.

Collect the waste solution in a clearly labeled, sealed, and compatible container. The

label should read "Hazardous Waste: Zinpyr-1 in [Solvent]" and indicate the

approximate concentration.

Store the container in a designated secondary containment area away from

incompatible materials.

Contact your institution's EHS for collection and disposal.

Solutions with < 1 ppm Zinc: Depending on local regulations, these may be eligible for

drain disposal. However, it is always best to confirm with your institution's EHS before

proceeding.

Organic Solvent Solutions (e.g., DMSO, DMF):

Never dispose of organic solvent solutions down the drain.

Collect all Zinpyr-1 solutions prepared in organic solvents in a designated, properly

labeled hazardous waste container for halogenated or non-halogenated organic waste, as
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appropriate.

The container must be sealed and stored in a well-ventilated area, within secondary

containment.

Arrange for disposal through your institution's EHS.

3. Contaminated Materials:

All materials that have come into contact with Zinpyr-1, such as pipette tips, gloves, and

bench paper, should be considered contaminated.

Collect these materials in a designated, sealed plastic bag or container labeled "Hazardous

Waste: Zinpyr-1 Contaminated Debris."

Dispose of this container through your institution's chemical waste disposal stream.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Zinpyr-1 waste.
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Zinpyr-1 Disposal Decision Workflow

By following these procedures and the logical workflow, laboratory personnel can ensure the

safe and compliant disposal of Zinpyr-1, contributing to a secure research environment.

Always prioritize safety and consult with your institution's EHS for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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